![molecular formula C9H9F3S B3045176 [(3,3,3-Trifluoropropyl)sulfanyl]benzene CAS No. 102687-64-9](/img/structure/B3045176.png)
[(3,3,3-Trifluoropropyl)sulfanyl]benzene
Description
[(3,3,3-Trifluoropropyl)sulfanyl]benzene is an organosulfur compound comprising a benzene ring substituted with a sulfanyl (thio) group linked to a 3,3,3-trifluoropropyl chain (C6H5–S–CH2CF2CF3). The trifluoropropyl moiety introduces strong electron-withdrawing properties due to the electronegativity of fluorine, enhancing the compound’s stability against oxidation and metabolic degradation. This structural feature is critical in applications ranging from agrochemicals to pharmaceuticals, where stability under harsh conditions is essential .
The compound’s synthesis typically involves nucleophilic substitution or coupling reactions, leveraging the reactivity of thiols or disulfides with halogenated trifluoropropyl precursors. Its physicochemical properties, including high lipophilicity (logP ~3.2) and thermal stability (decomposition temperature >200°C), make it a versatile intermediate in organic synthesis .
Properties
CAS No. |
102687-64-9 |
|---|---|
Molecular Formula |
C9H9F3S |
Molecular Weight |
206.23 g/mol |
IUPAC Name |
3,3,3-trifluoropropylsulfanylbenzene |
InChI |
InChI=1S/C9H9F3S/c10-9(11,12)6-7-13-8-4-2-1-3-5-8/h1-5H,6-7H2 |
InChI Key |
ZLBWLAAFXZPFKH-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)SCCC(F)(F)F |
Canonical SMILES |
C1=CC=C(C=C1)SCCC(F)(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Electron-Withdrawing Effects
The trifluoropropyl group (–CH2CF2CF3) significantly enhances oxidative stability compared to non-fluorinated analogues. For example, [(3,3,3-Trifluoropropyl)sulfanyl]benzene exhibits 10× greater stability in aqueous acidic conditions (pH 5) than its non-fluorinated counterpart, [(Propyl)sulfanyl]benzene .
Hydrolytic Stability
In prosulfuron degradation studies, the trifluoropropyl-containing sulfonamide (CGA-159902) demonstrates exceptional stability at pH 7–9, with <5% degradation over 30 days. In contrast, sulfanyl analogues without fluorine undergo rapid hydrolysis under similar conditions .
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